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Compound of Interest

Compound Name: 3-Methoxyphenol

Cat. No.: B1666288 Get Quote

An In-depth Technical Guide to 3-Methoxyphenol: Physical and Chemical Properties

Introduction
3-Methoxyphenol, also known as m-methoxyphenol or resorcinol monomethyl ether, is an

aromatic organic compound with the chemical formula C₇H₈O₂.[1][2][3] It belongs to the class

of phenols and is characterized by a phenol ring substituted with a methoxy group at the meta-

position.[4][5] This compound serves as a versatile intermediate in the synthesis of various

pharmaceuticals and antioxidants. It is also utilized as a flavoring agent. 3-Methoxyphenol is a

colorless to light pink or brown liquid with a sweet, phenolic odor.

Physical Properties
The physical properties of 3-Methoxyphenol are summarized in the table below, providing key

data for researchers and drug development professionals.
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Property Value Source(s)

Molecular Formula C₇H₈O₂

Molecular Weight 124.14 g/mol

Appearance

Amber liquid; Clear dark red

liquid; Clear pink-reddish to

brown liquid

Odor Sweet phenolic odor

Melting Point < -17 °C (< 1.4 °F)

Boiling Point
244 °C (471.2 °F) at 760

mmHg; 113-115 °C at 5 mmHg

Density 1.131 g/mL at 25 °C

Refractive Index n20/D 1.552

Vapor Pressure 0.02 mmHg

Vapor Density 1.131

Flash Point > 112 °C (> 230 °F)

Solubility

Slightly soluble in water;

Soluble in DMSO, chloroform,

and ethyl acetate

Chemical Properties
The chemical characteristics of 3-Methoxyphenol are crucial for its application in synthesis

and drug development.
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Property Value Source(s)

pKa 9.65 at 25 °C

LogP 1.340

InChI
InChI=1S/C7H8O2/c1-9-7-4-2-

3-6(8)5-7/h2-5,8H,1H3

InChIKey
ASHGTJPOSUFTGB-

UHFFFAOYSA-N

SMILES COC1=CC=CC(=C1)O

Reactivity
Incompatible with bases, acid

anhydrides, and acid chlorides

Experimental Protocols
Synthesis of 3-Methoxyphenol via Selective Methylation
A common method for the synthesis of 3-Methoxyphenol is the selective methylation of

resorcinol using dimethyl sulfate. An optimized protocol aims to improve the yield by utilizing a

phase transfer catalyst.

Materials and Equipment:

Resorcinol

Dimethyl sulfate

Toluene

Sodium hydroxide (NaOH) solution (2 mol/L)

Tetrabutylammonium bromide (TBAB) as a phase transfer catalyst

Ice acetic acid

Anhydrous sodium sulfate
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250 mL three-necked flask

Stirrer

Reflux condenser

Dropping funnel

Heating mantle

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

To a 250 mL three-necked flask, add 11g (0.1 mol) of resorcinol, 0.5g of the phase transfer

catalyst (TBAB), 50 mL of toluene, and 50 mL of 2 mol/L sodium hydroxide solution.

Stir the mixture and heat it to 80°C.

Add 15.1 g (0.12 mol) of dimethyl sulfate dropwise into the flask.

After the addition is complete, continue the reaction for 8 hours.

After cooling, neutralize the mixture to a weak acidity with ice acetic acid.

Separate the organic phase and extract the aqueous phase with 25 mL of toluene.

Combine the organic phases, wash with water and then with a saturated sodium chloride

solution.

Dry the organic phase with anhydrous sodium sulfate.

Remove the toluene under reduced pressure using a rotary evaporator.
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Perform a reduced pressure distillation and collect the fraction at 115-118°C (0.67 kPa) to

obtain the 3-Methoxyphenol product.

Expected Yield: Approximately 66% with a purity of >96%.

Resorcinol

Reaction Mixture

Dimethyl Sulfate

NaOH (aq)

Toluene

TBAB

Heat to 80°C Reaction
(8 hours)

Acidic Workup &
Extraction Distillation 3-Methoxyphenol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Methoxyphenol.

Reactivity and Chemical Behavior
3-Methoxyphenol exhibits reactivity characteristic of both phenols and ethers. The hydroxyl

group can undergo deprotonation in the presence of a base, and the aromatic ring is

susceptible to electrophilic substitution. The methoxy group is an electron-donating group

through resonance and an electron-withdrawing group through induction. This electronic
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influence directs electrophilic substitution primarily to the ortho and para positions relative to

the hydroxyl and methoxy groups.

Safety and Handling
3-Methoxyphenol is classified as a hazardous substance. It is harmful if swallowed, inhaled, or

in contact with skin. It can cause serious eye damage and skin irritation.

Precautionary Measures:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye, and face

protection.

Handling: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or

smoke when using this product. Use only outdoors or in a well-ventilated area.

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store

away from incompatible materials such as bases, acid anhydrides, and acid chlorides.

Applications
3-Methoxyphenol is a valuable building block in organic synthesis with several applications:

Pharmaceuticals: It serves as an intermediate in the synthesis of various medicinal

compounds.

Antioxidants: It is used in the production of antioxidants.

Flavoring Agents: It is used as a flavoring agent in the food and beverage industry.

Chemical Synthesis: It is used in the synthesis of C(4) symmetric calixresorcinarenes, 2-

nitroso-5-methoxyphenol, and 6-methoxy-2(3H)-benzoxazolone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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